3-(Adamantan-1-yl)-1-{2-hydroxy-2-[4-(thiophen-2-yl)phenyl]ethyl}urea

• IUPAC Name: 1-(1-adamantyl)-3-[2-hydroxy-2-(4-thiophen-2-ylphenyl)ethyl]urea
• InChI: InChI=1S/C23H28N2O2S/c26-20(18-3-5-19(6-4-18)21-2-1-7-28-21)14-24-22(27)25-23-11-15-8-16(12-23)10-17(9-15)13-23/h1-7,15-17,20,26H,8-14H2,(H2,24,25,27)
• InChI Key: NLAGHYSGWXCFQZ-UHFFFAOYSA-N
• Canonical SMILES: C1C2CC3CC1CC(C2)(C3)NC(=O)NCC(C4=CC=C(C=C4)C5=CC=CS5)O
• Molecular Formula: C23H28N2O2S
• Molecular Weight: 396.5 g/mol

Description

3-(Adamantan-1-yl)-1-{2-hydroxy-2-[4-(thiophen-2-yl)phenyl]ethyl}urea is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. This compound is a urea derivative that contains a hydroxyphenylethyl moiety and a thiophenyl group.

Mechanism of Action

The mechanism of action of 3-(Adamantan-1-yl)-1-{2-hydroxy-2-[4-(thiophen-2-yl)phenyl]ethyl}urea is not fully understood. However, it has been suggested that this compound may exert its anticancer and anti-inflammatory effects by inhibiting the activity of certain enzymes and signaling pathways that are involved in these processes.
Biochemical and Physiological Effects
Studies have shown that 3-(Adamantan-1-yl)-1-{2-hydroxy-2-[4-(thiophen-2-yl)phenyl]ethyl}urea has several biochemical and physiological effects. For example, this compound has been shown to induce apoptosis (cell death) in cancer cells, reduce the expression of pro-inflammatory cytokines, and inhibit the activity of certain enzymes that are involved in cancer progression and inflammation.

Advantages and Limitations for Lab Experiments

One advantage of using 3-(Adamantan-1-yl)-1-{2-hydroxy-2-[4-(thiophen-2-yl)phenyl]ethyl}urea in lab experiments is its high purity, which allows for accurate and reproducible results. However, one limitation of using this compound is its relatively high cost, which may limit its use in certain experiments.

Future Directions

There are several potential future directions for research on 3-(Adamantan-1-yl)-1-{2-hydroxy-2-[4-(thiophen-2-yl)phenyl]ethyl}urea. For example, further studies could investigate the mechanism of action of this compound in more detail, as well as its potential for use in combination with other anticancer or anti-inflammatory agents. Additionally, this compound could be further modified to improve its efficacy and reduce its toxicity. Finally, studies could investigate the potential of this compound for use in other fields, such as materials science or drug delivery.
In conclusion, 3-(Adamantan-1-yl)-1-{2-hydroxy-2-[4-(thiophen-2-yl)phenyl]ethyl}urea is a promising compound that has potential applications in various scientific research fields. Its unique chemical structure and biochemical and physiological effects make it a promising candidate for further study and development.

Synthesis Methods

The synthesis of 3-(Adamantan-1-yl)-1-{2-hydroxy-2-[4-(thiophen-2-yl)phenyl]ethyl}urea involves the reaction between 2-(2-hydroxyethyl)-4-(thiophen-2-yl)phenol and 1-adamantyl isocyanate. The reaction is carried out in the presence of a base such as triethylamine, and the product is purified using column chromatography. This method has been reported to yield the desired product in good yield and high purity.

Scientific Research Applications

The unique chemical structure of 3-(Adamantan-1-yl)-1-{2-hydroxy-2-[4-(thiophen-2-yl)phenyl]ethyl}urea makes it a promising compound for various scientific research applications. This compound has been extensively studied for its potential as an anticancer agent, as it has been shown to inhibit the growth of cancer cells in vitro and in vivo. Additionally, this compound has been investigated for its potential as an anti-inflammatory agent, as it has been shown to reduce inflammation in animal models.